Cas no 2155852-61-0 (4-4-(aminomethyl)phenylbutanoic acid hydrochloride)

4-4-(Aminomethyl)phenylbutanoic acid hydrochloride is a chemically stable hydrochloride salt derivative of 4-(aminomethyl)phenylbutanoic acid, commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include high purity, consistent reactivity, and solubility in polar solvents, making it suitable for coupling reactions and peptidomimetic applications. The compound’s aminomethyl and carboxyl functional groups enable versatile modifications, facilitating its use in the development of bioactive molecules. Its hydrochloride form enhances stability and handling, ensuring reliable performance in synthetic workflows. This compound is particularly valuable in medicinal chemistry for constructing pharmacophores or as a building block in targeted drug design.
4-4-(aminomethyl)phenylbutanoic acid hydrochloride structure
2155852-61-0 structure
Product Name:4-4-(aminomethyl)phenylbutanoic acid hydrochloride
CAS No:2155852-61-0
MF:C11H16ClNO2
MW:229.703242301941
CID:5460016
PubChem ID:132371488
Update Time:2025-10-05

4-4-(aminomethyl)phenylbutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(4-(Aminomethyl)phenyl)butanoic acid hydrochloride
    • 4-[4-(aminomethyl)phenyl]butanoic acid hydrochloride
    • 4-[4-(aminomethyl)phenyl]butanoic acid;hydrochloride
    • starbld0022917
    • Z3015418197
    • 4-4-(aminomethyl)phenylbutanoic acid hydrochloride
    • Inchi: 1S/C11H15NO2.ClH/c12-8-10-6-4-9(5-7-10)2-1-3-11(13)14;/h4-7H,1-3,8,12H2,(H,13,14);1H
    • InChI Key: YRWDIGUFNWOAEO-UHFFFAOYSA-N
    • SMILES: Cl.OC(CCCC1C=CC(CN)=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 174
  • Topological Polar Surface Area: 63.3

4-4-(aminomethyl)phenylbutanoic acid hydrochloride Pricemore >>

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Additional information on 4-4-(aminomethyl)phenylbutanoic acid hydrochloride

Recent Advances in the Study of 4-4-(Aminomethyl)phenylbutanoic Acid Hydrochloride (CAS: 2155852-61-0)

In recent years, the compound 4-4-(aminomethyl)phenylbutanoic acid hydrochloride (CAS: 2155852-61-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

The synthesis of 4-4-(aminomethyl)phenylbutanoic acid hydrochloride has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a multi-step synthetic route, starting from commercially available precursors, and introduced novel catalytic methods to enhance efficiency. The study highlighted the importance of controlling reaction conditions to minimize by-products, which is critical for scaling up production for clinical applications.

Pharmacological evaluations of 4-4-(aminomethyl)phenylbutanoic acid hydrochloride have revealed its potential as a modulator of specific biological pathways. A recent in vitro study demonstrated its ability to inhibit the activity of certain enzymes involved in inflammatory responses, suggesting its utility in treating chronic inflammatory diseases. Additionally, preclinical trials have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile.

One of the most exciting developments is the exploration of 4-4-(aminomethyl)phenylbutanoic acid hydrochloride in oncology research. A 2024 study published in Cancer Research identified the compound as a potential adjuvant therapy for certain types of cancer. The research team found that it enhances the efficacy of conventional chemotherapeutic agents by sensitizing cancer cells to apoptosis. This synergistic effect was observed in both in vitro and in vivo models, paving the way for future clinical trials.

Despite these advancements, challenges remain in the development of 4-4-(aminomethyl)phenylbutanoic acid hydrochloride as a therapeutic agent. Issues such as long-term toxicity, drug-drug interactions, and formulation stability need to be addressed. Ongoing research is focused on optimizing the compound's structure to improve its therapeutic index and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 4-4-(aminomethyl)phenylbutanoic acid hydrochloride (CAS: 2155852-61-0) represents a promising candidate for further investigation in drug development. Its diverse pharmacological activities and potential applications in inflammation and oncology highlight its versatility. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications, ultimately benefiting patients worldwide.

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